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Compound of Interest

Compound Name: Azo Blue

Cat. No.: B1384629

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo Blue, systematically known as Direct Violet 39, is a synthetic diazo dye with significant
applications in various industrial and research settings. Characterized by its vibrant violet hue
and strong affinity for cellulosic fibers, it has been traditionally used in the textile and paper
industries. In the realm of biomedical research, Azo Blue and related azo dyes are gaining
attention for their potential biological activities and applications in cellular assays. This guide
provides a comprehensive overview of the chemical properties, synthesis, and relevant
technical data for Azo Blue (CAS No. 6059-34-3).

Chemical and Physical Properties

Azo Blue is a water-soluble anionic dye. Its chemical identity and key physical properties are
summarized in the table below for easy reference.
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Property Value Reference
Common Name Azo Blue, Direct Violet 39 [1]

CAS Number 6059-34-3 [1]

Molecular Formula C34H24N4Na20sS:2 [1]

Molecular Weight 726.69 g/mol [1]

Appearance Dark-colored powder General Knowledge
Solubility Soluble in water [1]

Molecular Structure:

The chemical structure of Azo Blue features two azo groups (-N=N-) connecting biphenyl and
naphthalene sulfonic acid moieties. This extended conjugated system is responsible for its
characteristic color.
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Dissolve 3,3-Dimethylbenzidine Cool t0 0-5°C : stir for 30 min
in aq. HCI (Ice Bath) at

Dry the purified

Dissolve 4-Hydroxynaphthalene-1-sulfonic acid Slowly add diazonium salt solution stir and allow to warm Precipitate dye b
Ol 10 naphthol solution 10 room temperature adding NaC (salting out)

Filter the crude product ‘Wash with brine
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Seed cells in a
96-well plate
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Incubate for 24h
for cell attachment

l
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Treat cells with varying
concentrations of Azo Blue

'
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l

Add MTT solution
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l

Incubate for 2-4h
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Measure absorbance
at ~570 nm
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Calculate cell viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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